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Compound of Interest

Compound Name: SIS17

Cat. No.: B610853

Essential Safety and Handling Guide for SIS17

Disclaimer: No specific Safety Data Sheet (SDS) for SIS17 was publicly available at the time of
this writing. This guide is based on the precautionary principle and established safety protocols
for handling potent, novel research compounds, and other histone deacetylase (HDAC)
inhibitors.[1][2] The toxicological properties of SIS17 have not been fully characterized.
Therefore, a cautious and proactive approach to safety is paramount.[2] Always consult your
institution's Environmental Health and Safety (EHS) department for guidance and perform a
thorough risk assessment before beginning any work.

SIS17 is a potent and selective inhibitor of histone deacetylase 11 (HDAC11), a key enzyme in
epigenetic regulation.[3][4] Due to its biological activity, all handling of SIS17 must be
conducted with strict adherence to safety protocols to prevent accidental exposure to
laboratory personnel. Exposure can occur through inhalation, skin contact, ingestion, or
accidental puncture.[5]

Immediate Safety and Personal Protective Equipment
(PPE)

Engineering controls, such as a certified chemical fume hood or a glovebox, are the primary
method for controlling exposure.[1][6] PPE serves as a critical secondary line of defense. The
following PPE is mandatory for all personnel handling SIS17.
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Activity

Recommended Personal
Protective Equipment
(PPE)

Rationale

Receiving & Storage

« Single pair of nitrile gloves

Prevents contamination when
handling the exterior of the

shipping container.

Weighing & Dispensing (Solid

Form)

« Double-gloving with
chemically resistant nitrile
glovese Disposable, solid-front,
back-closing lab coat with
elastic cuffse Chemical splash
goggles and face shields
NIOSH-approved respirator
(e.g., N95 or higher)

The powdered form of a potent
compound presents a
significant risk of aerosolization
and inhalation.[1][2] Double-
gloving provides an extra
barrier against contamination.
Full face protection is essential
to prevent contact with eyes

and mucous membranes.

Solubilization & Dilution

» Double-gloving with
chemically resistant nitrile
glovese Disposable, solid-front,
back-closing lab coat with

elastic cuffse Chemical splash

goggles

While the risk of aerosolization
is lower with solutions, the
potential for splashes and skin

contact remains.[2][7]

In-vitro / In-vivo Dosing

« Nitrile glovese Lab coate
Safety glasses with side

shields

Protects against incidental
splashes and contamination
during experimental

procedures.

Waste Disposal

» Double-gloving with
chemically resistant nitrile
glovese Disposable lab coate

Chemical splash goggles

Prevents exposure during the
handling and sealing of

hazardous waste containers.

Operational and Disposal Plans

A systematic workflow is essential to ensure safety and maintain the integrity of the compound

from receipt to disposal.
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Safe Handling Workflow Diagram
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Caption: General workflow for the safe handling of SIS17.

Disposal Plan

All waste materials contaminated with SIS17 must be treated as hazardous chemical waste
and disposed of according to institutional and local regulations.

» Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh boats, pipette tips,
vials) in a dedicated, leak-proof, and clearly labeled hazardous waste container.[2]

» Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, sealed,
and clearly labeled hazardous liquid waste container. Do not pour SIS17 solutions down the
drain.

o Decontamination: Decontaminate all surfaces and non-disposable equipment that have
come into contact with SIS17 using an appropriate solvent (e.g., 70% ethanol), followed by
soap and water. Collect all cleaning materials as solid hazardous waste.

» Disposal: Store hazardous waste containers in a designated, secure area away from general
lab traffic. Arrange for pickup and disposal by your institution's certified hazardous waste
management group.

Waste Segregation Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610853#personal-protective-equipment-for-handling-
sis17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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